Cas no 2641915-76-4 (5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride)

• Product Name: 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride
• CAS No: 2641915-76-4
• MF: C₈H₁₂Cl₂N₂O
• MW: 223.10
• MDL: MFCD34169131
• CID: 5088308
• Update Time: 2025-05-19

5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride

• MDL： MFCD34169131
• Inchi： 1S/C8H10N2O.2ClH/c11-8-3-6-1-2-9-4-7(6)5-10-8;;/h3,5,9H,1-2,4H2,(H,10,11);2*1H
• InChI Key： WOQJUFZVEWHPOO-UHFFFAOYSA-N
• SMILES： C1NCCC2C=C(O)N=CC1=2.Cl.Cl

Additional information on 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride

Introduction to 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol Dihydrochloride (CAS No. 2641915-76-4)

5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in medicinal research and drug development. This compound, identified by its CAS number 2641915-76-4, belongs to the naphthyridine class of heterocyclic aromatic compounds. Naphthyridines are particularly valued for their structural complexity and biological activity, making them attractive scaffolds for designing novel therapeutic agents.

The chemical structure of 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride consists of a fused ring system comprising two pyridine rings connected by a central carbon atom. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in various pharmacological applications. The presence of a hydroxyl group at the 3-position and the dihydrochloride salt form enhances its solubility and stability, facilitating its use in both in vitro and in vivo studies.

In recent years, significant advancements have been made in understanding the pharmacological potential of naphthyridine derivatives. One of the most compelling areas of research has been their role as kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride make it an excellent candidate for developing selective kinase inhibitors.

Recent studies have demonstrated that derivatives of naphthyridine can exhibit potent inhibitory effects on specific kinases such as Janus kinases (JAKs) and Tyrosine kinases (Tyrosine kinases). These kinases are involved in inflammatory responses and have been targeted successfully in the treatment of autoimmune diseases like rheumatoid arthritis. The hydroxyl group at the 3-position of 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride plays a critical role in modulating the binding affinity to these target proteins.

The dihydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability. This is particularly important for drug development, as poor solubility can significantly limit the efficacy of a therapeutic agent. The improved solubility profile of 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride makes it more suitable for formulation into oral medications and parenteral formulations.

Beyond its potential as a kinase inhibitor, 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its antimicrobial properties. The structural complexity of naphthyridines allows them to interact with bacterial enzymes and disrupt essential metabolic pathways. This has led to interest in developing novel antibiotics based on naphthyridine scaffolds.

In addition to its pharmacological applications, 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride has found utility in chemical biology research. Its well-defined structure makes it an excellent tool for studying enzyme-substrate interactions and protein-ligand binding dynamics. These studies are crucial for understanding the mechanisms underlying various biological processes and for designing more effective drugs.

The synthesis of 5,6,7,8-Tetrahydro-[2,7]naphthyridin-3-ol dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. These methods often involve transition metal catalysis and asymmetric synthesis techniques to achieve high enantiomeric purity.

The growing interest in naphthyridine derivatives has spurred numerous collaborations between academic institutions and pharmaceutical companies. These collaborations aim to accelerate the discovery and development of novel therapeutic agents based on this scaffold. The compound's versatility makes it an attractive candidate for drug discovery programs targeting a wide range of diseases.

In conclusion, 5,Tetrahydro-[2',7']naphthyridin -3'-ol dihclorid (CAS No: 2641915764) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for designing kinase inhibitors and other therapeutic agents. Ongoing research continues to uncover new applications for this compound، further solidifying its importance in medicinal chemistry.